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Compound of Interest

Compound Name: AT9283

Cat. No.: B605657

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

AT9283 is a potent, multi-targeted kinase inhibitor with significant activity against Aurora
kinases A and B, JAK2, JAK3, and Abl (T315I).[1][2][3] As a compound utilized in cancer
research for its antineoplastic properties, it is imperative that researchers handle and dispose
of AT9283 with the utmost care, treating it as a hazardous chemical.[4] Although a specific
Safety Data Sheet (SDS) with detailed disposal instructions for AT9283 is not publicly
available, established best practices for the disposal of potent chemical compounds and
chemotherapy agents provide a clear framework for its safe management.

Immediate Safety and Handling

Before disposal, it is crucial to adhere to safe handling procedures to minimize exposure.
Personal Protective Equipment (PPE), including a lab coat, safety goggles, and appropriate
chemical-resistant gloves, should be worn at all times when handling AT9283 in its solid form
or in solution. All handling of the solid compound should be performed in a chemical fume hood
or other ventilated enclosure to prevent inhalation of any airborne particles.

Chemical and Physical Properties

A summary of the key chemical and physical properties of AT9283 is provided below to inform
risk assessment and handling procedures.
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Property Value

Molecular Formula C19H23N702

Molecular Weight 381.43 g/mol

CAS Number 896466-04-9

Appearance Solid

Solubility Soluble in DMSO and Ethanol

Step-by-Step Disposal Procedures

The following step-by-step guide outlines the recommended disposal procedures for AT9283,
based on general guidelines for hazardous laboratory waste.

» Waste Identification and Segregation:

o All materials contaminated with AT9283, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials, flasks), and personal protective equipment
(PPE), must be segregated from non-hazardous waste streams.

o Do not mix AT9283 waste with other chemical waste unless it is of a compatible waste
stream.

o Containerization:

o Solid Waste: Collect solid AT9283 waste, including contaminated gloves, wipes, and
disposable labware, in a dedicated, leak-proof, and clearly labeled hazardous waste
container. This container should be made of a material compatible with the chemicals
being discarded.

o Liquid Waste: Collect liquid waste containing AT9283, such as unused solutions or
contaminated solvents, in a sealable, shatter-resistant container. Ensure the container is
compatible with the solvent used (e.g., a specific container for halogenated or non-
halogenated solvents).
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o Sharps Waste: Any sharps contaminated with AT9283, such as needles or syringes, must
be disposed of in a designated, puncture-resistant sharps container that is clearly labeled
as containing hazardous chemical waste.[3]

e Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
full chemical name, "AT9283."

o Indicate the major components and their approximate percentages if it is a mixed waste
stream.

o Ensure the date of waste accumulation is clearly marked on the label.
e Storage:

o Store sealed hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o This storage area should be well-ventilated and have secondary containment to prevent
the spread of material in case of a leak.

» Disposal:

o The ultimate disposal of AT9283 waste must be handled by a licensed hazardous waste
disposal company.

o Follow your institution's specific procedures for arranging a pickup of chemical waste. Do
not attempt to dispose of AT9283 down the drain or in regular trash.

Experimental Protocols

While specific experimental protocols for the disposal of AT9283 are not documented, the
principles of safe laboratory practice dictate that any procedure involving this compound should
conclude with the decontamination of surfaces and equipment. A common practice is to wipe
down surfaces with a suitable solvent (such as 70% ethanol) to remove any residual
compound, with the cleaning materials being disposed of as hazardous solid waste.
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Visualizing Disposal and Mechanism of Action

To further clarify the procedural workflow and the biological context of AT9283, the following

diagrams are provided.
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Caption: Workflow for the proper disposal of AT9283 waste.
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AT9283 Mechanism of Action
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Caption: Simplified signaling pathways inhibited by AT9283.
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By adhering to these general but critical safety and disposal procedures, laboratories can
ensure the safe management of AT9283, protecting both personnel and the environment.
Always consult your institution's specific environmental health and safety guidelines for
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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